Cas no 941914-49-4 (N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide
• CAS No: 941914-49-4
• MF: C₂₇H₃₀N₄O₂
• MW: 442.552706241608
• CID: 5500664
• PubChem ID: 18583767
• Update Time: 2025-07-16

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2762-0569
• 941914-49-4
• N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-N2-phenyloxalamide
• N-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide
• AKOS024678495
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-phenyloxamide
• N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide

• Inchi： 1S/C27H30N4O2/c1-30(2)24-14-12-21(13-15-24)25(31-17-16-20-8-6-7-9-22(20)19-31)18-28-26(32)27(33)29-23-10-4-3-5-11-23/h3-15,25H,16-19H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key： XBDCHTBFLLZDPS-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 442.23687621g/mol
• Monoisotopic Mass: 442.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.7Ų

Additional information on N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide

Comprehensive Analysis of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide (CAS No. 941914-49-4)

The compound N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide (CAS No. 941914-49-4) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a dimethylaminophenyl group, a tetrahydroisoquinoline moiety, and a phenylethanediamide backbone, making it a subject of interest for drug discovery and molecular studies. Researchers are increasingly focusing on this compound due to its unique properties and potential applications in targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide has garnered attention for its potential role in modulating enzyme activity and receptor interactions. Its structural features, including the tetrahydroisoquinoline core, are reminiscent of alkaloids found in natural products, which are often explored for their therapeutic benefits.

One of the most searched questions in the field of medicinal chemistry is: "How do tetrahydroisoquinoline derivatives interact with cellular targets?" This compound provides a valuable case study. The dimethylamino group enhances solubility and bioavailability, while the phenylethanediamide segment offers flexibility for further chemical modifications. Such characteristics are critical for optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion), key metrics in modern drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 941914-49-4 involves multi-step organic reactions, including amide coupling and reductive amination. These methods are widely discussed in academic and industrial research, as they are essential for constructing complex molecules. The compound's molecular weight and logP value (a measure of lipophilicity) align with the criteria for central nervous system (CNS) permeability, making it a candidate for neurological research.

Another trending topic in biochemistry is the exploration of allosteric modulators—molecules that bind to secondary sites on proteins to fine-tune their activity. The structural complexity of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N'-phenylethanediamide suggests potential as an allosteric modulator, a property highly sought after in drug design for conditions like neurodegenerative diseases and metabolic disorders.

In summary, CAS No. 941914-49-4 represents a promising scaffold for future therapeutic agents. Its combination of a tetrahydroisoquinoline core and phenylethanediamide functionality offers versatility for further exploration. As the scientific community continues to investigate its mechanisms and applications, this compound may soon emerge as a key player in the development of next-generation pharmaceuticals.